Cas no 23786-20-1 (1-Piperazineethanol,4-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl]sulfonyl]-)

1-Piperazineethanol,4-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl]sulfonyl]- structure
23786-20-1 structure
Product name:1-Piperazineethanol,4-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl]sulfonyl]-
CAS No:23786-20-1
MF:C21H25ClN4O3S
MW:448.966202497482
CID:255347
PubChem ID:90267

1-Piperazineethanol,4-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol,4-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl]sulfonyl]-
    • 4-({4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl}sulfonyl)piperazine-1-ethanol
    • 1-Piperazineethanol, 4-((4-(3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)phenyl)sulfonyl)-
    • 2-[4-({4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl}sulfonyl)piperazin-1-yl]ethanol
    • 4-((4-(3-(4-Chlorophenyl)-4, 5-dihydro-1H-pyrazol-1-yl)phenyl)sulfonyl)-1-piperazineethanol
    • 4-((4-(3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)phenyl)sulphonyl)piperazine-1-ethanol
    • DTXSID2066931
    • 1-Piperazineethanol, 4-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl]sulfonyl]-
    • 561K78Z2BN
    • 23786-20-1
    • 4-[[4-[3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl]sulfonyl]piperazine-1-ethanol
    • 4-((4-(3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)phenyl)sulfonyl)piperazine-1-ethanol
    • EINECS 245-887-7
    • UNII-561K78Z2BN
    • NS00027484
    • Inchi: InChI=1S/C21H25ClN4O3S/c22-18-3-1-17(2-4-18)21-9-10-26(23-21)19-5-7-20(8-6-19)30(28,29)25-13-11-24(12-14-25)15-16-27/h1-8,27H,9-16H2
    • InChI Key: WXKJQQTYGXGVQD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C2CCN(C3C=CC(S(N4CCN(CCO)CC4)(=O)=O)=CC=3)N=2)=CC=1

Computed Properties

  • Exact Mass: 448.13385
  • Monoisotopic Mass: 448.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 84.8Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 631.7°C at 760 mmHg
  • Flash Point: 335.9°C
  • Refractive Index: 1.667
  • PSA: 76.45

1-Piperazineethanol,4-[[4-[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl]sulfonyl]- Related Literature

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